5-Acetylpyrazine-2-carbaldehyde

• CAS No.: 116758-04-4
• Molecular Formula: C7H6N2O2
• Molecular Weight: 150.137
• IUPAC Name: 5-acetylpyrazine-2-carbaldehyde
• InChI: InChI=1S/C7H6N2O2/c1-5(11)7-3-8-6(4-10)2-9-7/h2-4H,1H3
• InChI Key: ZCKNFNITQJFHEY-UHFFFAOYSA-N
• SMILES: CC(=O)C1=NC=C(N=C1)C=O
• Synonyms: Pyrazinecarboxaldehyde, 5-acetyl- (9CI)

Description

5-Acetylpyrazine-2-carbaldehyde is a heterocyclic aromatic compound featuring a pyrazine ring substituted with an acetyl group at position 5 and a formyl group at position 2. Pyrazine derivatives are widely studied for their roles in pharmaceuticals, agrochemicals, and flavoring agents due to their diverse reactivity and functional group compatibility .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Molecular Formula	Substituents (Position)	Key Applications	CAS Number	Reference
5-Acetylpyrazine-2-carbaldehyde	C₇H₆N₂O₂	Acetyl (5), Formyl (2)	Under research (potential flavors, pharmaceuticals)	Not explicitly listed	Inferred
2-Acetylpyrazine	C₆H₆N₂O	Acetyl (2)	Artificial flavoring agent (FEMA 3126)	22047-25-2
5-Methylpyrazine-2-carbaldehyde	C₆H₆N₂O	Methyl (5), Formyl (2)	Intermediate in organic synthesis	50866-30-3
Ethyl 5-aminopyrazine-2-carboxylate	C₈H₁₁N₃O₂	Ethoxycarbonyl (2), Amino (5)	Pharmaceutical intermediates	54013-06-8
6-Aminopyrazine-2-carboxylic acid	C₅H₅N₃O₂	Carboxylic acid (2), Amino (6)	Antimicrobial agent research	61442-38-4

Key Observations :

• Substituent Effects : The position and type of substituents significantly influence applications. For example, 2-Acetylpyrazine is a flavoring agent due to its acetyl group at position 2, while 5-Methylpyrazine-2-carbaldehyde’s methyl and formyl groups make it a versatile synthetic intermediate .
• Reactivity : Formyl groups (as in this compound) enhance electrophilic reactivity, enabling condensation reactions, whereas acetyl groups (as in 2-Acetylpyrazine) contribute to flavor profiles .